Cas no 1932191-70-2 (2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)-)

• Product Name: 2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)-
• CAS No: 1932191-70-2
• MF: C₇H₁₁NO₂
• MW: 141.167742013931
• CID: 5950353
• PubChem ID: 39872459
• Update Time: 2025-06-11

2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)- Chemical and Physical Properties

Names and Identifiers

• 2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)-
• (1S,4S)-2-azabicyclo[2.2.1]heptane-4-carboxylic acid
• EN300-6495628
• 1932191-70-2

• Inchi： 1S/C7H11NO2/c9-6(10)7-2-1-5(3-7)8-4-7/h5,8H,1-4H2,(H,9,10)/t5-,7-/m0/s1
• InChI Key： GSEADFBJEDRQEZ-FSPLSTOPSA-N
• SMILES： [C@@]12([H])C[C@@](C(O)=O)(CC1)CN2

Computed Properties

• Exact Mass: 141.078978594g/mol
• Monoisotopic Mass: 141.078978594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 279.2±23.0 °C(Predicted)
• pka: 3.82±0.20(Predicted)

Additional information on 2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)-

Comprehensive Overview of 2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)- (CAS No. 1932191-70-2)

The compound 2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)- (CAS No. 1932191-70-2) is a structurally unique bicyclic amino acid derivative that has garnered significant attention in pharmaceutical and chemical research. Its azabicyclo framework, characterized by a nitrogen atom embedded in a bridged bicyclic system, makes it a valuable scaffold for drug discovery and medicinal chemistry. Researchers are particularly interested in its potential applications as a chiral building block for synthesizing bioactive molecules, including protease inhibitors and neuromodulators.

One of the key features of (1S,4S)-2-Azabicyclo[2.2.1]heptane-4-carboxylic acid is its stereochemistry, which plays a critical role in its interactions with biological targets. The (1S,4S) configuration ensures high enantiomeric purity, making it suitable for asymmetric synthesis and the development of stereoselective catalysts. This compound is often explored in the context of peptide mimetics and conformationally restricted analogs, which are hot topics in modern drug design due to their enhanced metabolic stability and target specificity.

In recent years, the demand for 2-Azabicyclo[2.2.1]heptane derivatives has surged, driven by their utility in fragment-based drug discovery (FBDD) and combinatorial chemistry. Scientists are leveraging its rigid structure to design novel GPCR ligands and enzyme inhibitors, addressing challenges in diseases like neurodegeneration and inflammation. The compound’s CAS No. 1932191-70-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge research.

From a synthetic perspective, (1S,4S)-2-Azabicyclo[2.2.1]heptane-4-carboxylic acid is often prepared via asymmetric catalysis or enzymatic resolution, methods that align with green chemistry principles. Its carboxylic acid functionality allows for further derivatization, such as amide bond formation or esterification, expanding its versatility in organic synthesis. These attributes make it a staple in laboratories focused on high-throughput screening and lead optimization.

Beyond pharmaceuticals, this compound is also investigated for its potential in material science, particularly in designing supramolecular architectures and bio-inspired polymers. Its ability to form hydrogen bonds and coordinate with metal ions opens avenues for creating functional materials with tailored properties. Such interdisciplinary applications underscore its importance in both academic and industrial settings.

As the scientific community continues to explore 2-Azabicyclo[2.2.1]heptane-4-carboxylic acid, (1S,4S)-, questions about its scalable synthesis, toxicological profile, and bioavailability remain active areas of inquiry. Addressing these challenges will further solidify its role in advancing precision medicine and sustainable chemistry. With its unique structural and functional properties, this compound is poised to remain a focal point in innovative research for years to come.